Diethyl2-hydroxyglutarate,2-Hydroxyglutaricaciddiethylester
Diethyl2-hydroxyglutarate,2-Hydroxyglutaricaciddiethylester
Diethyl 2-hydroxypentanedioate is a diester obtained by the formal condensation of both the carboy groups of 2-hydroxyglutaric acid with two molecules of ethanol respectively. It has a role as a metabolite. It is a diester and a member of dicarboxylic acids and O-substituted derivatives. It derives from a 2-hydroxyglutaric acid.
Brand Name:
Vulcanchem
CAS No.:
69134-53-8
VCID:
VC0008374
InChI:
InChI=1S/C9H16O5/c1-3-13-8(11)6-5-7(10)9(12)14-4-2/h7,10H,3-6H2,1-2H3
SMILES:
CCOC(=O)CCC(C(=O)OCC)O
Molecular Formula:
C9H16O5
Molecular Weight:
204.22 g/mol
Diethyl2-hydroxyglutarate,2-Hydroxyglutaricaciddiethylester
CAS No.: 69134-53-8
Main Products
VCID: VC0008374
Molecular Formula: C9H16O5
Molecular Weight: 204.22 g/mol
CAS No. | 69134-53-8 |
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Product Name | Diethyl2-hydroxyglutarate,2-Hydroxyglutaricaciddiethylester |
Molecular Formula | C9H16O5 |
Molecular Weight | 204.22 g/mol |
IUPAC Name | diethyl 2-hydroxypentanedioate |
Standard InChI | InChI=1S/C9H16O5/c1-3-13-8(11)6-5-7(10)9(12)14-4-2/h7,10H,3-6H2,1-2H3 |
Standard InChIKey | DYLHSDCNOUDICA-UHFFFAOYSA-N |
SMILES | CCOC(=O)CCC(C(=O)OCC)O |
Canonical SMILES | CCOC(=O)CCC(C(=O)OCC)O |
Description | Diethyl 2-hydroxypentanedioate is a diester obtained by the formal condensation of both the carboy groups of 2-hydroxyglutaric acid with two molecules of ethanol respectively. It has a role as a metabolite. It is a diester and a member of dicarboxylic acids and O-substituted derivatives. It derives from a 2-hydroxyglutaric acid. |
Synonyms | Diethyl2-hydroxyglutarate,2-Hydroxyglutaricaciddiethylester;Diethyl2-hydroxyglutarate;2-Hydroxyglutaric acid diethyl ester;Pentanedioic acid, 2-hydroxy-, diethyl ester;Pentanedioic acid, 2-hydroxy-, 1,5-diethyl ester;Diethyl 2-hydroxypentanedioate |
PubChem Compound | 13270883 |
Last Modified | Dec 23 2021 |
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